Cas no 440330-66-5 (1'-{4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide)
1'-{4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1'-{4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide
- [1,4'-Bipiperidine]-4'-carboxamide, 1'-[4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]benzoyl]-
- 440330-66-5
- 1-[4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]benzoyl]-4-piperidin-1-ylpiperidine-4-carboxamide
- 1'-(4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzoyl)-[1,4'-bipiperidine]-4'-carboxamide
- F0916-6771
- 1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide
- AKOS032456125
-
- Inchi: 1S/C26H30N6O3/c27-25(35)26(31-14-4-1-5-15-31)12-16-30(17-13-26)23(33)20-10-8-19(9-11-20)18-32-24(34)21-6-2-3-7-22(21)28-29-32/h2-3,6-11H,1,4-5,12-18H2,(H2,27,35)
- InChI Key: PEQWQBDWLCJMFX-UHFFFAOYSA-N
- SMILES: N1(C2(C(N)=O)CCN(C(=O)C3=CC=C(CN4C(=O)C5=CC=CC=C5N=N4)C=C3)CC2)CCCCC1
Computed Properties
- Exact Mass: 474.23793884g/mol
- Monoisotopic Mass: 474.23793884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 5
- Complexity: 825
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 729.9±70.0 °C(Predicted)
- pka: 16.04±0.20(Predicted)
1'-{4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0916-6771-2μmol |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-5μmol |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-10μmol |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-1mg |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-2mg |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-3mg |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-4mg |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-5mg |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0916-6771-10mg |
1'-{4-[(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl]benzoyl}-[1,4'-bipiperidine]-4'-carboxamide |
440330-66-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1'-{4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1'-{4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide
Compound CAS No. 440330-66-5: 1'-{4-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide
The compound with CAS No. 440330-66-5, named 1'-{4-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzotriazine ring system and a bipiperidine framework. The benzotriazine moiety is known for its aromatic stability and versatile reactivity, making it a valuable component in the synthesis of advanced materials and bioactive compounds.
Recent studies have highlighted the importance of bipiperidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The carboxamide functional group present in this compound further enhances its potential for bioavailability and target specificity. Researchers have demonstrated that such structures can exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways, making them promising candidates for anticancer and anti-inflammatory therapies.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The formation of the benzotriazine ring is typically achieved through condensation reactions involving o-amino phenol derivatives and carbonyl compounds. Subsequent steps involve the construction of the bipiperidine framework through ring-closing reactions or coupling methodologies. The integration of these elements requires precise control over reaction conditions to ensure high yields and product purity.
One of the most intriguing aspects of this compound is its ability to act as a scaffold for further functionalization. By modifying the substituents on the benzotriazine or bipiperidine rings, chemists can tailor the molecule's properties to suit specific applications. For instance, introducing electron-withdrawing groups can enhance the compound's stability and solubility, while electron-donating groups may improve its interaction with biological targets.
In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a lead compound for developing novel antibiotics and antiviral agents. Its ability to inhibit bacterial enzymes and viral replication pathways makes it a valuable asset in combating emerging infectious diseases. Additionally, this compound has been investigated for its potential use in materials science, particularly in the development of high-performance polymers and electronic materials.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and binding affinity towards various biological targets. Such information is crucial for optimizing the compound's properties and guiding further experimental work.
In conclusion, CAS No. 440330-66-5 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with its versatile functional groups and reactivity patterns, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in both academic and industrial settings.
440330-66-5 (1'-{4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methylbenzoyl}-1,4'-bipiperidine-4'-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)